Cas no 1239484-53-7 (ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate
• CAS No: 1239484-53-7
• MF: C₁₆H₁₉N₃O₆S
• MW: 381.403562784195
• CID: 5394067
• Update Time: 2025-06-09

ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl]-5-ethyl-1H-pyrazole-4-carboxylate
• ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C16H19N3O6S/c1-3-11-14(16(20)23-4-2)15(19-18-11)26(21,22)17-8-10-5-6-12-13(7-10)25-9-24-12/h5-7,17H,3-4,8-9H2,1-2H3,(H,18,19)
• InChI Key： KJTPUKGVVKJNOV-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(C(OCC)=O)C(S(NCC2=CC=C3OCOC3=C2)(=O)=O)=N1

Experimental Properties

• Density: 1.409±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 640.6±65.0 °C(Predicted)
• pka: 7.99±0.50(Predicted)

Additional information on ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate

Professional Introduction to Ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate (CAS No: 1239484-53-7)

Ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate, a compound with the CAS number 1239484-53-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and unique functional groups of this molecule make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of Ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate features a pyrazole core substituted with an ethyl group at the 3-position and a carboxylate group at the 4-position. Additionally, the molecule incorporates a sulfamoyl moiety linked to a benzodioxolyl group, which is further connected to a methyl group. This intricate arrangement of functional groups contributes to the compound's unique chemical properties and biological activities.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their ability to interact with various biological targets, making them valuable scaffolds for drug design. The presence of the sulfamoyl group in Ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate suggests that this compound may exhibit potent pharmacological effects.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of cellular signaling pathways and molecular interactions. The sulfamoyl group has been shown to modulate these pathways by interacting with specific enzymes and receptors. Preliminary studies have indicated that compounds containing this moiety may possess anti-inflammatory properties, making them attractive candidates for therapeutic intervention.

Furthermore, the benzodioxolyl group in Ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate adds another layer of complexity to its biological activity. Benzodioxoles are known for their role in various pharmacological contexts, including their interaction with central nervous system receptors. This structural feature may contribute to the compound's potential as an analgesic or anxiolytic agent.

The ethyl groups at the 3-position and the carboxylate group at the 4-position of the pyrazole core further enhance the compound's versatility. These substituents can influence solubility, metabolic stability, and binding affinity, which are critical factors in drug development. By optimizing these functional groups, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of Ethyl 5-{[(2H-1,3-benzodioxol-5-yl)methyl]sulfamoyl}-3-ethyl-1H-pyrazole-4-carboxylate for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and biological activities. These tools have been instrumental in guiding the design and optimization of novel drug candidates like Ethyl 5-{[(2H-1,3-benzodioxol-5-yll)methyl]sulfamoyl}-3-ethyl-lH-pyrazole-la-carboxylate. By leveraging computational methods, researchers can identify potential binding sites and predict how modifications to the molecule will affect its biological activity.

In conclusion, Ethyl 5-{[(2H-l,3-benzodioxol-S-yll)methyllsulfamoyl}-3-e thyl-l H-pyrazole-la-carboxylate (CAS No: 1239484-S3-S7) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation in various therapeutic areas, particularly those involving inflammation and central nervous system disorders. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one are likely to play an increasingly important role in drug development.